Cas no 252973-46-9 (Benzoic acid, 4-[(4-methoxyphenyl)thio]-)

• Product Name: Benzoic acid, 4-[(4-methoxyphenyl)thio]-
• CAS No: 252973-46-9
• MF: C₁₄H₁₂O₃S
• MW: 260.308282852173
• MDL: MFCD17946262
• CID: 1424900
• PubChem ID: 11288431
• Update Time: 2025-11-06

Benzoic acid, 4-[(4-methoxyphenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[(4-methoxyphenyl)thio]-
• 4-(4-methoxyphenyl)sulfanylbenzoic acid
• 252973-46-9
• SCHEMBL6932815
• 4-[(4-methoxyphenyl) sulfanyl]benzoic acid
• A1-05410
• 4-(4-methoxyphenylsulfanyl)benzoic acid
• AKOS011514492
• DTXSID00461334
• VEQLAPRSSMRJRW-UHFFFAOYSA-N

• MDL： MFCD17946262
• Inchi： 1S/C14H12O3S/c1-17-11-4-8-13(9-5-11)18-12-6-2-10(3-7-12)14(15)16/h2-9H,1H3,(H,15,16)
• InChI Key： VEQLAPRSSMRJRW-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC)C1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 260.05076
• Monoisotopic Mass: 260.05071541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Diarylthioethers
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers Diarylthioethers